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Compound of Interest

Compound Name: TMP195

Cat. No.: B611408

Essential Safety and Handling Guide for TMP195

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with TMP195, a selective class lla
histone deacetylase (HDAC) inhibitor. The following procedures are designed to ensure the
safe handling of this potent research compound and to minimize exposure risk.

Hazard Identification and General Precautions

TMP195 is a bioactive small molecule that acts as a selective inhibitor of class Ila histone
deacetylases (HDACSs), specifically HDACA4, 5, 7, and 9.[1][2][3][4][5] While specific toxicology
data is limited, its mechanism of action involves altering gene expression and influencing
cellular processes, such as macrophage differentiation.[1][6][7][8] As with any potent,
biologically active compound, it should be handled with care to avoid direct contact, inhalation,
and ingestion.

Key operational considerations include:

e Risk Assessment: Before handling, a thorough risk assessment should be conducted for all
planned procedures.

o Designated Area: All work with TMP195 powder and concentrated solutions should be
performed in a designated area, such as a chemical fume hood or a ventilated enclosure, to
minimize inhalation exposure.
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o Training: Personnel must be trained on the potential hazards and safe handling procedures
for potent compounds.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table
summarizes the recommended PPE for various tasks involving TMP195. General guidance
from OSHA and NIOSH for handling hazardous drugs recommends a comprehensive approach
to PPE.[9][10][11]

Eye/Face Respiratory
Task Gloves ] Lab Coat/Gown ]
Protection Protection
Double
) ~ chemotherapy- Recommended if
Unpacking/Recei Safety glasses Standard lab o
) grade gloves o ) packaging is
ving with side shields coat
(ASTM D6978) damaged
[9]
Disposable,
o Double ) NIOSH-approved
Weighing Safety goggles solid-front gown )
chemotherapy- ] o respirator (e.g.,
Powder or face shield[12]  with tight
grade gloves N95)
cuffs[10]
] Double Disposable, Work in a
Preparing Safety goggles ) - )
] chemotherapy- ] solid-front gown certified chemical
Solutions or face shield o
grade gloves with tight cuffs fume hood
Not required if
In Vitro Single pair of Standard lab handling dilute
) o Safety glasses ] )
Experiments nitrile gloves coat solutions in a
biosafety cabinet
Double Disposable,
) o Safety glasses ) )
In Vivo Injections  chemotherapy- solid-front gown Not required

grade gloves

with side shields

with tight cuffs

Waste Disposal

Double
chemotherapy-

grade gloves

Safety glasses

Disposable,
solid-front gown
with tight cuffs

Not required
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Handling and Storage Procedures

Proper handling and storage are essential to maintain the integrity of TMP195 and to ensure a

safe laboratory environment.
Stock Solution Preparation:
o Preparation: Prepare stock solutions in a chemical fume hood.

e Solubility: TMP195 is soluble in DMSO.[1][4] For a 10 mM stock solution, dissolve the
appropriate amount of TMP195 in DMSO.

» Storage: Store stock solutions at -20°C for up to one year or at -80°C for up to two years.[2]

Preparation Workflow

Weigh TMP195 Powder Dissolve in DMSO Aliquot into . .
in a Fume Hood ] [to Desired Concentration Store at -20°C or -80 C)

Click to download full resolution via product page
Figure 1. A streamlined workflow for the preparation and storage of TMP195 stock solutions.

Spill and Disposal Plan

In the event of a spill, immediate and appropriate action is necessary to contain the
contamination and mitigate exposure.

Spill Response:

o Evacuate: Alert others in the area and evacuate if the spill is large or in a poorly ventilated

space.

 |solate: Secure the area to prevent others from entering.
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o PPE: Don appropriate PPE, including double gloves, a disposable gown, and eye protection.
For large spills of powder, respiratory protection is required.

» Contain: For liquid spills, cover with absorbent material. For powder spills, gently cover with
damp absorbent pads to avoid creating dust.

o Clean: Clean the area with an appropriate deactivating solution or soap and water.

o Dispose: All contaminated materials must be disposed of as hazardous chemical waste.

(Evacuate and Alert Others)

(Don Appropriate PPE)

Contain Spill with
Absorbent Material

i
(Clean Spill Area)
:

Dispose of ContaminatecD

Waste as Hazardous

Click to download full resolution via product page

Figure 2. A logical flow diagram for responding to a TMP195 spill.
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Waste Disposal:

e Solid Waste: All disposable items contaminated with TMP195, such as gloves, gowns, and
absorbent pads, should be collected in a designated hazardous waste container.[13]

e Liquid Waste: Unused or contaminated solutions of TMP195 should be collected in a sealed,
properly labeled hazardous waste container. Do not pour down the drain.[13]

o Sharps: Needles and syringes used for in vivo administration must be disposed of in a
designated sharps container for hazardous materials.[13]

By adhering to these guidelines, researchers can safely handle TMP195 and minimize the risk
of exposure, ensuring a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

selleckchem.com [selleckchem.com]
medchemexpress.com [medchemexpress.com]
axonmedchem.com [axonmedchem.com]

1.
2.
3.
e 4. caymanchem.com [caymanchem.com]
5. TMP-195|TMP195|HDAC inhibitor [dcchemicals.com]
6.

TMP195 Exerts Antitumor Effects on Colorectal Cancer by Promoting M1 Macrophages
Polarization - PMC [pmc.ncbi.nlm.nih.gov]

e 7. Class lla HDAC inhibition reduces breast tumors and metastases via anti-tumor
macrophages - PMC [pmc.ncbi.nlm.nih.gov]

» 8. researchgate.net [researchgate.net]
e 9. publications.ashp.org [publications.ashp.org]

e 10. osha.gov [osha.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b611408?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/product/b611408?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/product/b611408?utm_src=pdf-body
https://www.benchchem.com/product/b611408?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/tmp195.html
https://www.medchemexpress.com/TMP195.html
https://www.axonmedchem.com/2180-tmp-195
https://www.caymanchem.com/product/23242/tmp-195
https://www.dcchemicals.com/product_show-TMP195.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9576521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9576521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8170529/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8170529/
https://www.researchgate.net/publication/385612367_Development_of_a_multigram_synthetic_process_to_clinical_candidate_TMP195_a_class_IIa_histone_deacetylase_selective_inhibitor
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 11. stacks.cdc.gov [stacks.cdc.gov]
e 12. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
e 13. web.uri.edu [web.uri.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling TMP195].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611408#personal-protective-equipment-for-handling-
tmpl195]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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